Cas no 108426-90-0 (Leucinostatin D (9CI))

• Product Name: Leucinostatin D (9CI)
• CAS No: 108426-90-0
• MF: C₅₇H₁₀₃N₁₁O₁₁
• MW: 1118.49483513832
• CID: 179408
• PubChem ID: 5459065
• Update Time: 2025-04-19

Leucinostatin D (9CI) Chemical and Physical Properties

Names and Identifiers

• Leucinostatin D (9CI)
• (2S,4S)-N-[(2S)-1-[[(3R)-1-[[1-[[1-[[(2S)-1-[[1-[[1-[[3-[[(2S)-1-(dimethylamino)propan-2-yl]amino]-3-oxopropyl]amino]-2-methyl-1-oxopropan-2-yl]amino]-2-methyl-1-oxopropan-2-yl]amino]-4-methyl-1-oxope
• 1-[4-Methyl-2-hexenoyl]-L-Pro-L-Leu-4,4-dimethyl-L-Thr-2-methyl Ala-L-Leu-L-Leu-2-methyl Ala-2-methyl Ala-βAla-[1-methyl-2-(methylamino)ethyl]NH2
• b-Alaninamide,cis-4-methyl-1-(4-methyl-1-oxo-2-hexenyl)-L-prolyl-L-leucyl-threo-3-hydroxy-L-leucyl-2-methylalanyl-L-leucyl-L-leucyl-2-methylalanyl-2-methylalanyl-N-[2-(dimethylamino)-1-methylethyl]-,[1[S-(E)],9(S)]-
• LeucinostatinA, 2-L-leucine-
• DTXSID90420036
• NSC608984
• 108426-90-0
• AC1NUR3I

• Inchi： 1S/C57H103N11O11/c1-21-36(10)22-23-44(70)68-30-37(11)29-42(68)50(75)61-39(26-32(2)3)48(73)63-45(46(71)35(8)9)51(76)65-56(15,16)53(78)62-40(27-33(4)5)47(72)60-41(28-34(6)7)49(74)64-57(17,18)54(79)66-55(13,14)52(77)58-25-24-43(69)59-38(12)31-67(19)20/h22-23,32-42,45-46,71H,21,24-31H2,1-20H3,(H,58,77)(H,59,69)(H,60,72)(H,61,75)(H,62,78)(H,63,73)(H,64,74)(H,65,76)(H,66,79)/b23-22+/t36-,37+,38+,39+,40?,41+,42+,45?,46-/m1/s1
• InChI Key： DKUCXVPLIVXVFM-HNUJDZJCSA-N
• SMILES： O=C([C@@H]1C[C@H](C)CN1C(/C=C/[C@H](C)CC)=O)N[C@H](C(NC(C(NC(C)(C)C(NC(C(N[C@H](C(NC(C)(C)C(NC(C(NCCC(N[C@@H](C)CN(C)C)=O)=O)(C)C)=O)=O)CC(C)C)=O)CC(C)C)=O)=O)[C@@H](C(C)C)O)=O)CC(C)C

Computed Properties

• Exact Mass: 1117.783853
• Monoisotopic Mass: 1117.783853
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 79
• Rotatable Bond Count: 32
• Complexity: 2120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 306
• XLogP3: 5

Experimental Properties

• Density: 1.103
• Boiling Point: 1315°Cat760mmHg
• Flash Point: 749.1°C
• Refractive Index: 1.513

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Peptidomimetics Hybrid peptides